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Compound of Interest

Compound Name:
6-Amino-3-bromo-2-

methylpyridine

Cat. No.: B189396 Get Quote

Essential Safety and Handling Guide for 6-Amino-3-
bromo-2-methylpyridine
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Amino-3-bromo-2-methylpyridine (CAS Number: 42753-71-9). The following procedures are

designed to ensure a safe laboratory environment for researchers, scientists, and drug

development professionals.

Hazard Summary
6-Amino-3-bromo-2-methylpyridine is classified as an irritant.[1] It can cause skin, eye, and

respiratory system irritation.[1] Therefore, adherence to strict safety protocols is essential to

minimize exposure risks.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 6-Amino-3-
bromo-2-methylpyridine.
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Property Value Source

Molecular Formula C₆H₇BrN₂ [1]

Molecular Weight 187.04 g/mol

Melting Point 79-84 °C [1]

Appearance
White to light yellow to light

orange powder/crystal
[2]

Hazard Codes H315, H319, H335

Precautionary Codes

P261, P264, P271, P280,

P302 + P352, P305 + P351 +

P338

Signal Word Warning

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural steps for the safe handling of 6-Amino-3-bromo-2-
methylpyridine from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[3]

The container should be kept tightly closed.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against exposure. The following PPE is mandatory

when handling this compound:
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended; latex is not

suitable.[3] Inspect gloves for

tears or punctures before each

use.

Body Laboratory Coat
A fully buttoned lab coat is

required to protect the skin.

Respiratory Fume Hood or Respirator

All handling of 6-Amino-3-

bromo-2-methylpyridine should

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[3][4] If a fume hood is

unavailable, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

Handling and Experimental Workflow
Preparation:

Ensure the chemical fume hood is operational.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as specified above.

Weighing and Transfer:

Weigh the required amount of 6-Amino-3-bromo-2-methylpyridine inside the fume hood.
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Use a spatula or other appropriate tool for transfer to the reaction vessel to avoid

generating dust.

Reaction Setup:

Conduct all subsequent steps, such as dissolving and reacting the compound, within the

fume hood.

Post-Experiment Cleanup:

Decontaminate all glassware and surfaces that have come into contact with the chemical.

Dispose of all waste materials according to the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek medical attention.[4]

Skin Contact: Wash the affected area with soap and plenty of water.[4] Remove

contaminated clothing. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill:

For small spills within a fume hood, use an inert absorbent material to contain the spill.

For larger spills, evacuate the area and follow your institution's emergency spill response

protocol.
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Disposal Plan
Proper disposal of 6-Amino-3-bromo-2-methylpyridine and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 6-Amino-3-bromo-2-methylpyridine, including excess

reagent, contaminated PPE, and cleaning materials, in a designated and clearly labeled

hazardous waste container.

Do not mix this waste with other waste streams unless approved by your institution's

Environmental Health and Safety (EHS) department.

Container Management:

Keep the hazardous waste container securely sealed when not in use.

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials, until it is collected by trained personnel.

Disposal Method:

All waste must be disposed of through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 6-Amino-3-bromo-2-
methylpyridine.
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Safe Handling Workflow for 6-Amino-3-bromo-2-methylpyridine
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Remove PPE &
Wash Hands
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Caption: Workflow for the safe handling of 6-Amino-3-bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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